Oxiran-2-yl-[2-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-1-yl]methanone

• IUPAC Name: oxiran-2-yl-[2-(3-phenyl-1H-1,2,4-triazol-5-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C15H16N4O2/c20-15(12-9-21-12)19-8-4-7-11(19)14-16-13(17-18-14)10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2,(H,16,17,18)
• InChI Key: GXHSNLLOZFRKOU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2CO2)C3=NC(=NN3)C4=CC=CC=C4
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol

Description

1,2,4-Triazole derivatives are important active pharmaceutical scaffolds. They are able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Synthesis Analysis

A series of 1,2,4-triazole derivatives including 1,3-diphenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-ones was successfully synthesized and their structures were established by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Molecular Structure Analysis

The IR absorption spectra of these compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1. 1H-NMR spectrum showed two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm assigned to the 1,2,4-triazole ring.

Mechanism of Action

Some 1,2,4-triazole derivatives have shown potent inhibitory activities against certain cancer cell lines. For instance, compounds 2 and 14 clearly inhibited the proliferation of MCF-7 cancer cells by inducing apoptosis.

Safety and Hazards

The safety of these 1,2,4-triazole derivatives was evaluated on MRC-5 as a normal cell line and it was found that most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

1,2,4-Triazole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. They could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules.